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Compound of Interest

Compound Name: 2-Quinoxalinecarbonitrile

Cat. No.: B1208901 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the synthesis of 2-Quinoxalinecarbonitrile, a

valuable building block in medicinal chemistry and materials science. The presented

methodology is based on a visible-light-mediated C-H cyanation of quinoxaline, offering a

metal- and base-free approach with high efficiency and regioselectivity.[1][2]

Quantitative Data Summary
The following table summarizes the reaction conditions and yields for the synthesis of various

2-Quinoxalinecarbonitrile derivatives using a visible-light-mediated cyanation protocol. This

method demonstrates good functional group tolerance and provides very good to quantitative

yields.[1]
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Entry
Substrate
(Quinoxaline
Derivative)

Product (2-
Quinoxalineca
rbonitrile
Derivative)

Time (h) Yield (%)

1 Quinoxaline

2-

Quinoxalinecarb

onitrile

12 92

2

6-

Methylquinoxalin

e

6-Methyl-2-

quinoxalinecarbo

nitrile

12 90

3

6-

Chloroquinoxalin

e

6-Chloro-2-

quinoxalinecarbo

nitrile

14 88

4

6-

Bromoquinoxalin

e

6-Bromo-2-

quinoxalinecarbo

nitrile

14 85

5
6-

Nitroquinoxaline

6-Nitro-2-

quinoxalinecarbo

nitrile

16 75

6

Methyl

quinoxaline-6-

carboxylate

Methyl 2-

cyanoquinoxaline

-6-carboxylate

15 82

Experimental Protocol: Visible-Light-Mediated
Cyanation of Quinoxaline
This protocol describes the regioselective synthesis of 2-Quinoxalinecarbonitrile from

quinoxaline using acetone cyanohydrin as a safe cyanide source under aqueous, aerobic, and

visible-light conditions.[1][2]

Materials:

Quinoxaline (or a substituted derivative)
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Acetone cyanohydrin

Water (H₂O)

Dichloromethane (DCM)

Anhydrous Sodium Sulfate (Na₂SO₄)

Visible light source (e.g., 23 W CFL lamp)

Reaction vessel (e.g., round-bottom flask)

Magnetic stirrer

Procedure:

Reaction Setup: In a clean and dry round-bottom flask equipped with a magnetic stir bar,

combine the quinoxaline substrate (0.5 mmol, 1.0 equiv.) and water (2.0 mL).

Addition of Cyanide Source: To the stirring suspension, add acetone cyanohydrin (1.5 mmol,

3.0 equiv.).

Irradiation: Place the reaction vessel in a water bath to maintain room temperature and

irradiate it with a 23 W CFL lamp. Ensure the reaction is open to the air to allow for aerobic

conditions.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material is consumed.

Work-up: Upon completion of the reaction, quench the reaction mixture with water (10 mL).

Extraction: Extract the aqueous layer with dichloromethane (3 x 15 mL).

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate (Na₂SO₄). Filter the mixture and concentrate the filtrate under reduced pressure to

obtain the crude product.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., ethyl acetate/hexane) to afford the pure 2-
Quinoxalinecarbonitrile.

Reaction Workflow and Proposed Mechanism
The following diagram illustrates the general workflow for the visible-light-mediated cyanation of

quinoxaline. The reaction is proposed to proceed through a radical pathway.

Reactants

Reaction Conditions

Process

Products

Quinoxaline

C-H Cyanation

Acetone Cyanohydrin

Visible Light (23W CFL) Initiation

H₂O (Solvent)

Air (O₂ Atmosphere)

Room Temperature

2-QuinoxalinecarbonitrileYields up to 92%

Acetone (Byproduct)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1208901?utm_src=pdf-body
https://www.benchchem.com/product/b1208901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 2-
Quinoxalinecarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208901#detailed-synthesis-protocol-for-2-
quinoxalinecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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